78-59-1

Isophorone

In Stock

• CAS RN:
• 78-59-1

• Formula:
• C9H14O

• InChI:
• InChI=1S/C9H14O/c1-7-4-8(10)6-9(2,3)5-7/h4H,5-6H2,1-3H3

• InChIKey:
• HJOVHMDZYOCNQW-UHFFFAOYSA-N

• Isophorone appears as a clear colorless liquid, with a camphor-like odor. Less dense than water and insoluble in water. Boiling point 420°F. Flash point near 200°F. Contact irritates skin and eyes. Toxic by ingestion. Used as a solvent and in pesticides.
  Isophorone is a clear liquid that smells like peppermint. It can be dissolved in water and evaporates somewhat faster than water. It is an industrial chemical used as a solvent in some printing inks, paints, lacquers, and adhesives. It is also used as an intermediate in the production of certain chemicals. Although isophorone is an industrial chemical, it also occurs naturally in cranberries.
  Isophorone is a cyclic ketone, the structure of which is that of cyclohex-2-en-1-one substituted by methyl groups at positions 3, 5 and 5. It has a role as a solvent and a plant metabolite. It is a cyclic ketone and an enone.

5-Chloro-2-ethylbenzofuran

In Stock

• CAS RN:
• 39178-59-1

• Formula:
• C10H9ClO

• InChI:
• InChI=1S/C10H9ClO/c1-2-9-6-7-5-8(11)3-4-10(7)12-9/h3-6H,2H2,1H3

• InChIKey:
• AKSTZTXWHQYVDW-UHFFFAOYSA-N

• 5-Chloro-2-ethylbenzofuran is a useful research compound. Its molecular formula is C10H9ClO and its molecular weight is 180.63 g/mol. The purity is usually 95%.

Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)-

• CAS RN:
• 50778-59-1

• Formula:
• C11H7ClF6O3

• InChI:
• InChI=1S/C11H7ClF6O3/c12-9(19)7-3-6(20-4-10(13,14)15)1-2-8(7)21-5-11(16,17)18/h1-3H,4-5H2

• InChIKey:
• UJJXIVQSEUDBLJ-UHFFFAOYSA-N

• Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)- is a useful research compound. Its molecular formula is C11H7ClF6O3 and its molecular weight is 336.61 g/mol. The purity is usually 95%.

Dicyclohexyldodecylphosphine

• CAS RN:
• 84878-59-1

• Formula:
• C24H47P

• InChI:
• InChI=1S/C24H47P/c1-2-3-4-5-6-7-8-9-10-17-22-25(23-18-13-11-14-19-23)24-20-15-12-16-21-24/h23-24H,2-22H2,1H3

• InChIKey:
• FBJIDSKLLCXYAV-UHFFFAOYSA-N

• Dicyclohexyldodecylphosphine is a useful research compound. Its molecular formula is C24H47P and its molecular weight is 366.6 g/mol. The purity is usually 95%.

Ethyl 2-amino-3-hydroxypropanoate

Usually In Stock

• CAS RN:
• 39978-59-1

• Formula:
• C5H11NO3

• InChI:
• InChI=1S/C5H11NO3/c1-2-9-5(8)4(6)3-7/h4,7H,2-3,6H2,1H3

• InChIKey:
• GKCXXDSWWDWUHS-UHFFFAOYSA-N

• Ethyl 2-amino-3-hydroxypropanoate is a useful research compound. Its molecular formula is C5H11NO3 and its molecular weight is 133.15 g/mol. The purity is usually 95%.

trans-1,2-Bis(trimethylsilyl)ethylene

• CAS RN:
• 18178-59-1

• Formula:
• C8H20Si2

• InChI:
• InChI=1S/C8H20Si2/c1-9(2,3)7-8-10(4,5)6/h7-8H,1-6H3/b8-7+

• InChIKey:
• AMGXUPKDZBCKPF-BQYQJAHWSA-N

• Trans-1,2-Bis(trimethylsilyl)ethylene, also known as Trans-1,2-Bis(trimethylsilyl)ethylene, is a useful research compound. Its molecular formula is C8H20Si2 and its molecular weight is 172.41 g/mol. The purity is usually 95%.

Lanthanum phosphate

• CAS RN:
• 13778-59-1

• Formula:
• LaO4P

• InChI:
• InChI=1S/La.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+3;/p-3

• InChIKey:
• LQFNMFDUAPEJRY-UHFFFAOYSA-K

• Lanthanum phosphate is a useful research compound. Its molecular formula is LaO4P and its molecular weight is 233.877 g/mol. The purity is usually 95%.

Ethyl 7-chloro-1H-indazole-3-carboxylate

Usually In Stock

• CAS RN:
• 885278-59-1

• Formula:
• C10H9ClN2O2

• InChI:
• InChI=1S/C10H9ClN2O2/c1-2-15-10(14)9-6-4-3-5-7(11)8(6)12-13-9/h3-5H,2H2,1H3,(H,12,13)

• InChIKey:
• BJNSONPSYHSXLQ-UHFFFAOYSA-N

• Ethyl 7-chloro-1H-indazole-3-carboxylate is a useful research compound. Its molecular formula is C10H9ClN2O2 and its molecular weight is 224.64 g/mol. The purity is usually 95%.

(E)-2-(4-(4-nitrophenyl)thiazol-2-yl)-3-(p-tolylamino)acrylonitrile

In Stock

• CAS RN:
• 372978-59-1

• Formula:
• C19H14N4O2S

• InChI:
• InChI=1S/C19H14N4O2S/c1-13-2-6-16(7-3-13)21-11-15(10-20)19-22-18(12-26-19)14-4-8-17(9-5-14)23(24)25/h2-9,11-12,21H,1H3/b15-11+

• InChIKey:
• IHNXJVPTVNLKAZ-RVDMUPIBSA-N

• (E)-2-(4-(4-nitrophenyl)thiazol-2-yl)-3-(p-tolylamino)acrylonitrile is a useful research compound. Its molecular formula is C19H14N4O2S and its molecular weight is 362.41. The purity is usually 95%.

2-(butylsulfanyl)-5-(5-methylfuran-2-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione

In Stock

• CAS RN:
• 628278-59-1

• Formula:
• C20H23N3O3S

• InChI:
• InChI=1S/C20H23N3O3S/c1-3-4-10-27-20-22-18-17(19(25)23-20)16(14-9-8-11(2)26-14)15-12(21-18)6-5-7-13(15)24/h8-9,16H,3-7,10H2,1-2H3,(H2,21,22,23,25)

• InChIKey:
• LXTAWSHQLVFYPU-UHFFFAOYSA-N

• 2-(butylsulfanyl)-5-(5-methylfuran-2-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H23N3O3S and its molecular weight is 385.48. The purity is usually 95%.

N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzohydrazide

In Stock

• CAS RN:
• 851978-59-1

• Formula:
• C17H17N3O3S

• InChI:
• InChI=1S/C17H17N3O3S/c1-3-23-13-5-4-6-14-15(13)18-17(24-14)20-19-16(21)11-7-9-12(22-2)10-8-11/h4-10H,3H2,1-2H3,(H,18,20)(H,19,21)

• InChIKey:
• LDBDUTWPGPAOCD-UHFFFAOYSA-N

• N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzohydrazide is a useful research compound. Its molecular formula is C17H17N3O3S and its molecular weight is 343.4. The purity is usually 95%.

(Z)-2-(2,4-dichlorobenzylidene)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxybenzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-59-1

• Formula:
• C22H22Cl2N2O3

• InChI:
• InChI=1S/C22H22Cl2N2O3/c1-2-25-7-9-26(10-8-25)13-17-19(27)6-5-16-21(28)20(29-22(16)17)11-14-3-4-15(23)12-18(14)24/h3-6,11-12,27H,2,7-10,13H2,1H3/b20-11-

• InChIKey:
• IONFMQKAILQGFC-JAIQZWGSSA-N

• (Z)-2-(2,4-dichlorobenzylidene)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H22Cl2N2O3 and its molecular weight is 433.33. The purity is usually 95%.

5-(1,3-Dioxolan-2-YL)-2-(4-heptylbenzoyl)thiophene

In Stock

• CAS RN:
• 898778-59-1

• Formula:
• C21H26O3S

• InChI:
• InChI=1S/C21H26O3S/c1-2-3-4-5-6-7-16-8-10-17(11-9-16)20(22)18-12-13-19(25-18)21-23-14-15-24-21/h8-13,21H,2-7,14-15H2,1H3

• InChIKey:
• KUUBCQZJZIOSKZ-UHFFFAOYSA-N

• 5-(1,3-Dioxolan-2-YL)-2-(4-heptylbenzoyl)thiophene is a useful research compound. Its molecular formula is C21H26O3S and its molecular weight is 358.5 g/mol. The purity is usually 95%.

6-Fluoro-1H-indazole-4-carboxylic acid

In Stock

• CAS RN:
• 848678-59-1

• Formula:
• C8H5FN2O2

• InChI:
• InChI=1S/C8H5FN2O2/c9-4-1-5(8(12)13)6-3-10-11-7(6)2-4/h1-3H,(H,10,11)(H,12,13)

• InChIKey:
• UFBWVTXZGFDDLU-UHFFFAOYSA-N

• 6-Fluoro-1H-indazole-4-carboxylic acid is a useful research compound. Its molecular formula is C8H5FN2O2 and its molecular weight is 180.14 g/mol. The purity is usually 95%.

3-Ethylisoquinoline

Usually In Stock

• CAS RN:
• 102878-59-1

• Formula:
• C11H11N

• InChI:
• InChI=1S/C11H11N/c1-2-11-7-9-5-3-4-6-10(9)8-12-11/h3-8H,2H2,1H3

• InChIKey:
• CWXOIKGMLUJEAN-UHFFFAOYSA-N

• 3-Ethylisoquinoline, also known as 3-Ethylisoquinoline, is a useful research compound. Its molecular formula is C11H11N and its molecular weight is 157.21 g/mol. The purity is usually 95%.

4-(trans,trans-4-Butylcyclohexyl)phenyl 4'-propyl-[1,1'-bi(cyclohexane)]-4-carboxylate

In Stock

• CAS RN:
• 115978-59-1

• Formula:
• C32H50O2

• InChI:
• InChI=1S/C32H50O2/c1-3-5-7-25-10-14-27(15-11-25)29-20-22-31(23-21-29)34-32(33)30-18-16-28(17-19-30)26-12-8-24(6-4-2)9-13-26/h20-28,30H,3-19H2,1-2H3

• InChIKey:
• LCOGJPXBBIRCAF-UHFFFAOYSA-N

• 4-(trans,trans-4-Butylcyclohexyl)phenyl 4'-propyl-[1,1'-bi(cyclohexane)]-4-carboxylate is a useful research compound. Its molecular formula is C32H50O2 and its molecular weight is 466.7 g/mol. The purity is usually 95%.

5-Bromo-3-cyclopropyl-isoxazole

In Stock

• CAS RN:
• 1263378-59-1

• Formula:
• C6H6BrNO

• InChI:
• InChI=1S/C6H6BrNO/c7-6-3-5(8-9-6)4-1-2-4/h3-4H,1-2H2

• InChIKey:
• GRTZMQMBGMFQFN-UHFFFAOYSA-N

• 5-Bromo-3-cyclopropyl-isoxazole is a useful research compound. Its molecular formula is C6H6BrNO and its molecular weight is 188.02. The purity is usually 95%.

1-(3-(Tert-butylsulfonyl)pyrrolidin-1-yl)-2-(4-chlorophenoxy)ethanone

In Stock

• CAS RN:
• 1797278-59-1

• Formula:
• C16H22ClNO4S

• InChI:
• InChI=1S/C16H22ClNO4S/c1-16(2,3)23(20,21)14-8-9-18(10-14)15(19)11-22-13-6-4-12(17)5-7-13/h4-7,14H,8-11H2,1-3H3

• InChIKey:
• XMIONSGLJQAXIP-UHFFFAOYSA-N

• 1-(3-(Tert-butylsulfonyl)pyrrolidin-1-yl)-2-(4-chlorophenoxy)ethanone is a useful research compound. Its molecular formula is C16H22ClNO4S and its molecular weight is 359.87. The purity is usually 95%.

3-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-cyclopropyl-3,4-dihydropyrimidin-4-one

In Stock

• CAS RN:
• 2175978-59-1

• Formula:
• C19H29N3O

• InChI:
• InChI=1S/C19H29N3O/c23-19-11-18(17-5-6-17)20-14-22(19)13-16-7-9-21(10-8-16)12-15-3-1-2-4-15/h11,14-17H,1-10,12-13H2

• InChIKey:
• XPKSTALLNPMFFZ-UHFFFAOYSA-N

• 3-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-cyclopropyl-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C19H29N3O and its molecular weight is 315.461. The purity is usually 95%.

(6-Methoxy-1H-indol-2-yl)-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379978-59-1

• Formula:
• C21H23N3O3

• InChI:
• InChI=1S/C21H23N3O3/c1-26-18-5-4-16-11-20(23-19(16)12-18)21(25)24-10-2-3-15(13-24)14-27-17-6-8-22-9-7-17/h4-9,11-12,15,23H,2-3,10,13-14H2,1H3

• InChIKey:
• JPURYBJQRVGAKZ-UHFFFAOYSA-N

• (6-Methoxy-1H-indol-2-yl)-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C21H23N3O3 and its molecular weight is 365.433. The purity is usually 95%.

Chf-6001

Usually In Stock

• CAS RN:
• 1239278-59-1

• Formula:
• C30H30Cl2F2N2O8S

• InChI:
• InChI=1S/C30H30Cl2F2N2O8S/c1-45(39,40)35-24-8-6-20(11-27(24)41-15-17-2-3-17)29(37)43-26(12-21-22(31)13-36(38)14-23(21)32)19-7-9-25(44-30(33)34)28(10-19)42-16-18-4-5-18/h6-11,13-14,17-18,26,30,35H,2-5,12,15-16H2,1H3/t26-/m0/s1

• InChIKey:
• VCFBPAOSTLMYIV-SANMLTNESA-N

• CHF-6001 is also known as Tanimilast. It is a novel PDE4 inhibitor designed for treating pulmonary inflammatory diseases via inhaled administration. CHF6001 was 7- and 923-fold more potent than roflumilast and cilomilast, respectively, in inhibiting PDE4 enzymatic activity (IC50 = 0.026 ± 0.006 nM). CHF6001 inhibited PDE4 isoforms A-D with equal potency, showed an elevated ratio of high-affinity rolipram binding site versus low-affinity rolipram binding site (i.e., >40) and displayed >20,000-fold selectivity versus PDE4 compared with a panel of PDEs. CHF6001 effectively inhibited (subnanomolar IC50 values) the release of tumor necrosis factor-α from human peripheral blood mononuclear cells, human acute monocytic leukemia cell line macrophages (THP-1), and rodent macrophages (RAW264.7 and NR8383). CHF6001 has the potential to be an effective topical treatment of conditions a...

Ethyl 2-amino-3-hydroxypropanoate

• CAS RN:
• 26348-61-8; 39978-59-1; 4117-31-1

• Formula:
• C5H11NO3

• InChI:
• InChI=1S/C5H11NO3/c1-2-9-5(8)4(6)3-7/h4,7H,2-3,6H2,1H3

• InChIKey:
• GKCXXDSWWDWUHS-UHFFFAOYSA-N

• Ethyl 2-amino-3-hydroxypropanoate is a useful research compound. Its molecular formula is C5H11NO3 and its molecular weight is 133.147. The purity is usually 95%.